3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-N-(2,4-dimethylphenyl)propanamide

• IUPAC Name: N-(2,4-dimethylphenyl)-3-(3,5-dimethyl-1,2,4-triazol-1-yl)propanamide
• InChI: InChI=1S/C15H20N4O/c1-10-5-6-14(11(2)9-10)17-15(20)7-8-19-13(4)16-12(3)18-19/h5-6,9H,7-8H2,1-4H3,(H,17,20)
• InChI Key: SBUBCCZSVFQBHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CCN2C(=NC(=N2)C)C)C
• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol

Description

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-N-(2,4-dimethylphenyl)propanamide, also known as DMTCP, is a chemical compound that has been widely studied in scientific research. DMTCP is a triazole-based molecule that has been shown to have potential therapeutic applications in various fields of research.

Mechanism of Action

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-N-(2,4-dimethylphenyl)propanamide works by inhibiting the activity of the enzyme glycogen synthase kinase 3 beta (GSK3β). GSK3β is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. Inhibition of GSK3β has been shown to have therapeutic effects in various diseases.
Biochemical and Physiological Effects:
3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-N-(2,4-dimethylphenyl)propanamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-N-(2,4-dimethylphenyl)propanamide has also been shown to have neuroprotective effects in models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-N-(2,4-dimethylphenyl)propanamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-N-(2,4-dimethylphenyl)propanamide has also been shown to have low toxicity in vitro. However, one of the limitations of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-N-(2,4-dimethylphenyl)propanamide is its poor solubility in aqueous solutions, which can limit its use in some experiments.

Future Directions

For research on 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-N-(2,4-dimethylphenyl)propanamide include the development of fluorescent probes, analogs with improved solubility, and investigation of its therapeutic potential in various diseases.

Synthesis Methods

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-N-(2,4-dimethylphenyl)propanamide can be synthesized using various methods. One of the most commonly used methods is the reaction of 3,5-dimethyl-1H-1,2,4-triazole with N-(2,4-dimethylphenyl)propanamide in the presence of a catalyst. The reaction takes place in a solvent such as ethanol or methanol, and the product is obtained by filtration and recrystallization.

Scientific Research Applications

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-N-(2,4-dimethylphenyl)propanamide has been extensively studied in various fields of scientific research. It has been shown to have potential therapeutic applications in cancer treatment, Alzheimer's disease, and Parkinson's disease. 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-N-(2,4-dimethylphenyl)propanamide has also been studied for its potential use as a fluorescent probe for imaging and detection of cancer cells.